Cas no 61669-24-7 (4-Isoxazolecarboxamide, N-[4-(4-chlorophenoxy)phenyl]-5-methyl-)

• Product name: 4-Isoxazolecarboxamide, N-[4-(4-chlorophenoxy)phenyl]-5-methyl-
• CAS No: 61669-24-7
• MF: C₁₇H₁₃ClN₂O₃
• MW: 328.74972319603
• CID: 470716
• PubChem ID: 71393574

4-Isoxazolecarboxamide, N-[4-(4-chlorophenoxy)phenyl]-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxamide, N-[4-(4-chlorophenoxy)phenyl]-5-methyl-
• N-[4-(4-chlorophenoxy)phenyl]-5-methyl-1,2-oxazole-4-carboxamide
• 61669-24-7
• N-(4-(4-Chlorophenoxy)phenyl)-5-methylisoxazole-4-carboxamide
• DTXSID00815333

• Inchi： InChI=1S/C17H13ClN2O3/c1-11-16(10-19-23-11)17(21)20-13-4-8-15(9-5-13)22-14-6-2-12(18)3-7-14/h2-10H,1H3,(H,20,21)
• InChI Key： WEERXCLEWPQLQK-UHFFFAOYSA-N
• SMILES： CC1=C(C=NO1)C(=O)NC2=CC=C(C=C2)OC3=CC=C(C=C3)Cl

Computed Properties

• Exact Mass: 328.06159
• Monoisotopic Mass: 328.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.36